Cas no 2309449-01-0 (Threonine, 4,4-difluoro-3-methyl-, methyl ester, hydrochloride (1:1))

• Product Name: Threonine, 4,4-difluoro-3-methyl-, methyl ester, hydrochloride (1:1)
• CAS No: 2309449-01-0
• MF: C₆H₁₂ClF₂NO₃
• MW: 219.614188194275
• CID: 5456402
• PubChem ID: 132060137
• Update Time: 2025-10-24

Threonine, 4,4-difluoro-3-methyl-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2309449-01-0
• Z3677578242
• EN300-7355056
• Methyl 2-amino-4,4-difluoro-3-hydroxy-3-methylbutanoate;hydrochloride
• methyl 2-amino-4,4-difluoro-3-hydroxy-3-methylbutanoate hydrochloride
• SCHEMBL19520704
• NVRRUOSYRXIJFJ-UHFFFAOYSA-N
• Threonine, 4,4-difluoro-3-methyl-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C6H11F2NO3.ClH/c1-6(11,5(7)8)3(9)4(10)12-2;/h3,5,11H,9H2,1-2H3;1H/t3-,6+;/m1./s1
• InChI Key： NVRRUOSYRXIJFJ-QEUBVXLQSA-N
• SMILES： C(OC)(=O)[C@H]([C@](C)(O)C(F)F)N.[H]Cl

Computed Properties

• Exact Mass: 219.0473773g/mol
• Monoisotopic Mass: 219.0473773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on Threonine, 4,4-difluoro-3-methyl-, methyl ester, hydrochloride (1:1)

Threonine, 4,4-difluoro-3-methyl-, methyl ester, hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No. 2309449-01-0, commonly referred to as Threonine, 4,4-difluoro-3-methyl-, methyl ester, hydrochloride (1:1), is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development and material science.

Threonine, a naturally occurring amino acid, serves as the foundational structure for this compound. The introduction of a difluoro group at the 4-position and a methyl group at the 3-position introduces significant functional diversity to the molecule. Furthermore, the presence of a methyl ester group and a hydrochloride counterion in a 1:1 ratio enhances its stability and solubility properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutics. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluorinated substituents in the molecule have been shown to improve its pharmacokinetic profile, making it a promising candidate for drug delivery systems.

In addition to its therapeutic applications, this compound has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated its potential as a building block for advanced materials with tailored optical and electronic characteristics.

The synthesis of Threonine, 4,4-difluoro-3-methyl-, methyl ester, hydrochloride (1:1) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of fluorinated groups requires precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, Threonine, 4,4-difluoro-3-methyl-, methyl ester, hydrochloride (1:1) represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development.